(5-Bromo-2-chlorophenyl)(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)methanone

• IUPAC Name: (5-bromo-2-chlorophenyl)-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C16H20BrClN2O2/c17-12-2-3-15(18)14(10-12)16(21)20-6-1-5-19(7-8-20)13-4-9-22-11-13/h2-3,10,13H,1,4-9,11H2
• InChI Key: LIEZKSOBSBEMHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2=C(C=CC(=C2)Br)Cl)C3CCOC3
• Molecular Formula: C16H20BrClN2O2
• Molecular Weight: 387.7 g/mol
• CAS No.: 2309781-69-7

Description

(5-Bromo-2-chlorophenyl)(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)methanone is a useful research compound. Its molecular formula is C16H20BrClN2O2 and its molecular weight is 387.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methods : Research has developed synthetic methods for compounds with structural similarities, emphasizing the significance of enantiomeric purity and the use of catalysis for efficient synthesis. For example, a facile 7-step procedure was developed for synthesizing enantiomerically pure diarylethanes starting from compounds structurally related to the requested chemical. This highlights the importance of stereochemistry and purity in chemical synthesis for research applications (Zhang et al., 2014).

• Antioxidant Properties : Compounds structurally related to (5-Bromo-2-chlorophenyl)(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)methanone have been synthesized and evaluated for their antioxidant properties. These studies indicate the potential for such compounds to be used in research investigating oxidative stress and its mitigation. The efficacy of these compounds in various antioxidant assays suggests their utility in biochemical and medicinal chemistry research (Balaydın et al., 2010).

• Chemical Reactions and Interactions : Research on the reactivity and interactions of similar compounds underlines the diverse chemical properties and potential applications of this compound in synthetic chemistry. Studies have explored reactions such as bromination, cycloaddition, and hydrolysis, providing insights into the chemical behavior and versatility of these compounds in organic synthesis and drug development processes.

Future Directions

The compound is an impurity of Empagliflozin, a medication used for type 2 diabetes treatment. Therefore, its future directions could be related to the development and improvement of diabetes medications.